N-cyclopentyl-2-((5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide

• IUPAC Name: N-cyclopentyl-2-[[5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C19H25N5OS2/c25-17(20-15-6-4-5-7-15)14-26-19-22-21-18(27-19)24-12-10-23(11-13-24)16-8-2-1-3-9-16/h1-3,8-9,15H,4-7,10-14H2,(H,20,25)
• InChI Key: DMWOPBKJPRSMQO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)CSC2=NN=C(S2)N3CCN(CC3)C4=CC=CC=C4
• Molecular Formula: C19H25N5OS2
• Molecular Weight: 403.6 g/mol

Description

Chemical Reactions Analysis

The chemical reactions involving “N-cyclopentyl-2-((5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide” are not documented in the available literature.

Scientific Research Applications

Synthesis and Biological Activity Evaluation

• Antimicrobial and Anticholinesterase Activities : Derivatives of thiazole have been synthesized and evaluated for their antimicrobial and anticholinesterase activities. Despite weak anticholinesterase activities, some compounds exhibited significant antifungal activity, especially against Candida parapsilosis (Yurttaş et al., 2015).

• Anticancer Screening : Imidazothiadiazole analogs were synthesized and screened for anticancer activity. Certain derivatives showed potent cytotoxic effects against breast cancer cell lines, indicating potential therapeutic applications in cancer treatment (Abu-Melha, 2021).

• Insecticidal Assessment : Innovative heterocycles incorporating a thiadiazole moiety were synthesized and assessed for insecticidal activity against the cotton leafworm, Spodoptera littoralis, showing the potential for agricultural applications (Fadda et al., 2017).

Synthesis and Evaluation as Anticancer Agents

• Novel Anticancer Agents : New thiadiazole derivatives were synthesized and evaluated for their anticancer activities. Some compounds displayed promising cytotoxic activities against various cancer cell lines, including MCF-7 and A549 tumor cell lines, indicating potential as anticancer agents (Çevik et al., 2020).

• Glutaminase Inhibitors : Bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs were synthesized and evaluated as glutaminase inhibitors. These compounds showed potential for cancer therapy by attenuating the growth of human lymphoma cells both in vitro and in vivo (Shukla et al., 2012).

Molecular Modeling and Pharmacological Evaluation

• Anti-inflammatory and Analgesic Agents : A series of thiadiazoles were designed, synthesized, and evaluated for anti-inflammatory and analgesic activities. Some compounds showed significant activities in vitro, suggesting potential applications in pain and inflammation management (Shkair et al., 2016).

Future Directions

The future directions for research on “N-cyclopentyl-2-((5-(4-phenylpiperazin-1-yl)-1,3,4-thiadiazol-2-yl)thio)acetamide” are not documented in the available literature.